Cas no 1234-22-6 (1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI))
1234-22-6 structure
Product Name:1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)
CAS No:1234-22-6
MF:C20H40Cl2N2
MW:379.45100402832
CID:211458
PubChem ID:71053
Update Time:2025-04-19
1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-[[4-(azepan-1-ylmethyl)cyclohexyl]methyl]azepane,dihydrochloride
- 1234-22-6
- (trans)-1,4-Bis(hexahydroazepinylmethyl)cyclohexane dihydrochloride
- Azepine, N,N'-(1,4-cyclohexylenedimethylene)bis(hexahydro-, dihydrochloride, (E)-
- DTXSID70154004
- Cyclohexane, 1,4-bis(hexahydroazepinylmethyl)-, dihydrochloride, (E)-
- (trans)-N,N'-(1,4-Cyclohexylenedimethylene)bis(hexahydroazepine) dihydrochloride
- 1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)
-
- Inchi: 1S/C20H38N2.2ClH/c1-2-6-14-21(13-5-1)17-19-9-11-20(12-10-19)18-22-15-7-3-4-8-16-22;;/h19-20H,1-18H2;2*1H
- InChI Key: JUSNIEPCJNWQRR-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCCCC1)CC1CCC(CN2CCCCCC2)CC1
Computed Properties
- Exact Mass: 378.2572
- Monoisotopic Mass: 378.257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5A^2
Experimental Properties
- Boiling Point: 404.4°Cat760mmHg
- Flash Point: 177.4°C
- PSA: 6.48
1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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